(5-Bromopyridin-3-yl)(6,7-dihydrothieno[3,2-c]pyridin-5(4h)-yl)methanone

• Molecular Formula: C13H11BrN2OS
• Molecular Weight: 323.21 g/mol
• IUPAC Name: (5-bromopyridin-3-yl)-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methanone
• InChI: InChI=1S/C13H11BrN2OS/c14-11-5-10(6-15-7-11)13(17)16-3-1-12-9(8-16)2-4-18-12/h2,4-7H,1,3,8H2
• InChI Key: MHBZLEXITWUOJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C(=O)C3=CC(=CN=C3)Br

Description

(5-Bromopyridin-3-yl)(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone is a heterocyclic compound featuring a methanone bridge linking a 5-bromopyridin-3-yl group to a 6,7-dihydrothieno[3,2-c]pyridine moiety.

The thienopyridine moiety is a common scaffold in drugs like clopidogrel, underscoring its relevance in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (5-Bromopyridin-3-yl)(6,7-dihydrothieno[3,2-c]pyridin-5(4h)-yl)methanone typically involves multi-step organic reactions. One common approach is to start with the bromination of pyridine to obtain 5-bromopyridine. This intermediate is then subjected to a series of reactions to introduce the dihydrothienopyridine moiety. Key steps may include:

Bromination: Pyridine is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst.

Cyclization: The brominated pyridine undergoes cyclization with appropriate thiophene derivatives under acidic or basic conditions to form the dihydrothienopyridine ring.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes precise control of temperature, solvent choice, and reaction time. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the pyridine ring can be substituted with various nucleophiles, such as amines or thiols, under suitable conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

(5-Bromopyridin-3-yl)(6,7-dihydrothieno[3,2-c]pyridin-5(4h)-yl)methanone has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in the development of new therapeutic agents, particularly in targeting specific enzymes or receptors.

Materials Science: The compound is investigated for its electronic properties, making it a candidate for use in organic semiconductors and photovoltaic devices.

Biological Studies: It is used in studies to understand its interactions with biological macromolecules, such as proteins and nucleic acids.

Mechanism of Action

The mechanism of action of (5-Bromopyridin-3-yl)(6,7-dihydrothieno[3,2-c]pyridin-5(4h)-yl)methanone involves its interaction with specific molecular targets. The brominated pyridine ring and the dihydrothienopyridine moiety can interact with active sites of enzymes or receptors, potentially inhibiting their activity. This interaction may involve hydrogen bonding, hydrophobic interactions, and van der Waals forces, leading to modulation of biological pathways.

Comparison with Similar Compounds

Pharmacological Activity Comparison

Key Findings :

• Clopidogrel: The ethyl ester derivative of the target’s thienopyridine moiety is a prodrug that inhibits platelet aggregation via P2Y₁₂ receptor antagonism .
• Brd4 Inhibitor: The methanone-linked imidazole in 1AJ demonstrates that the thienopyridine-methanone scaffold is critical for disrupting protein-protein interactions in epigenetic regulation .
• Antimicrobial Derivatives: Spiro-thiazolidinones with sulfonylphenyl-thienopyridine groups (e.g., Compound 72) show moderate to potent activity against Staphylococcus aureus and Candida albicans . The bromine in the target compound may enhance membrane penetration, improving antimicrobial potency.

Physicochemical and ADME Properties

Table 3: Predicted ADME Properties

Property	Target Compound	Clopidogrel	Brd4 Inhibitor (1AJ)
Molecular Weight (g/mol)	337.25	321.82	241.29
LogP (Predicted)	~3.5	3.0	2.1
Solubility (mg/mL)	Low (lipophilic core)	Moderate (ester prodrug)	Low
CYP450 Inhibition Risk	Moderate (bromine)	High (requires metabolic activation)	Low

Insights :

• Clopidogrel’s ester group facilitates prodrug activation, whereas the target compound’s stability may require formulation optimization .

Biological Activity

The compound (5-Bromopyridin-3-yl)(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone is a thienopyridine derivative that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{13}\text{H}_{12}\text{BrN}_2\text{OS}$$

Structural Features

• Bromopyridine moiety : The presence of the bromine atom in the pyridine ring enhances the compound's reactivity and potential biological interaction.
• Thienopyridine core : The thieno[3,2-c]pyridine structure contributes to its pharmacological properties, particularly in enzyme inhibition.

• Enzyme Inhibition : The compound has shown promise as an inhibitor of various enzymes involved in signaling pathways, particularly those associated with cancer and inflammation.
• Antimicrobial Activity : Preliminary studies indicate that it may possess antimicrobial properties, effective against certain bacterial strains.

Pharmacological Studies

A summary of key findings from various studies is presented in the table below:

Study Reference	Biological Activity	Findings
	Enzyme Inhibition	Demonstrated significant inhibition of BET (bromodomain and extraterminal domain) proteins, which are implicated in cancer progression.
	Antimicrobial Activity	Exhibited activity against Staphylococcus aureus and Escherichia coli with MIC values in the low micromolar range.
	Cytotoxicity	Showed cytotoxic effects on cancer cell lines (e.g., MCF-7 and HeLa) with IC50 values indicating potential as an anticancer agent.

Case Studies

• In Vitro Studies : A study evaluated the cytotoxic effects of the compound on various cancer cell lines. Results indicated that concentrations above 10 µM led to significant cell death, suggesting its potential as a chemotherapeutic agent.
• In Vivo Studies : In animal models, administration of the compound resulted in reduced tumor growth rates compared to control groups. This supports its role as a potential anticancer drug.
• Mechanistic Studies : Research indicated that the compound induces apoptosis in cancer cells through the activation of intrinsic pathways involving caspases.